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Compound of Interest

Compound Name: Quazinone

Cat. No.: B1678627 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides essential guidance for the safe handling

and disposal of Quazinone, a phosphodiesterase inhibitor used in research. Adherence to

these procedures is mandatory to ensure a safe working environment and compliance with

regulations.

Key Chemical and Physical Properties of Quazinone
A summary of important quantitative data for Quazinone is presented below for easy

reference. This information is critical for understanding the chemical's characteristics and

potential hazards.
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Property Value

Molecular Formula C₁₁H₁₀ClN₃O[1][2][3]

Molecular Weight 235.67 g/mol [1][3]

CAS Number 70018-51-8[1][2]

Appearance White to off-white solid[4]

Solubility
Soluble in ethanol (1mg/mL) and DMSO. Very

slightly soluble in cold water.[4][5]

Stability

Stable for 2 years from purchase as supplied.

Solutions in DMSO or ethanol may be stored at

-20°C for up to 3 months.[4]

Hazard Identification and Safety Precautions
Quazinone presents the following hazards:

Harmful if swallowed (Acute toxicity, Oral: Category 4)

May cause an allergic skin reaction (Skin sensitization: Category 1)

Harmful to aquatic life (Short-term (acute) aquatic hazard: Category 3)

Personal Protective Equipment (PPE) is mandatory when handling Quazinone. This includes,

but is not limited to:

Protective gloves (e.g., nitrile rubber)[6]

Safety glasses or goggles[7]

A lab coat or other protective clothing[7]

Quazinone Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Quazinone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quazinone
https://www.scbt.com/p/quazinone-ro-13-6438-70018-51-8
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2d0fb699-f6a3-4955-af6f-063631607bae
https://pubchem.ncbi.nlm.nih.gov/compound/Quazinone
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2d0fb699-f6a3-4955-af6f-063631607bae
https://pubchem.ncbi.nlm.nih.gov/compound/Quazinone
https://www.scbt.com/p/quazinone-ro-13-6438-70018-51-8
https://m.chemicalbook.com/ProductChemicalPropertiesCB7751165_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7751165_EN.htm
https://www.spectrumchemical.com/media/sds/QU108_MSDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB7751165_EN.htm
https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.chempoint.com/products/download?grade=74118&doctype=sds
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-q/S25510A.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-q/S25510A.pdf
https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quazinone Waste Disposal Protocol

Identify Quazinone Waste
(Solid, Liquid, Contaminated Materials)

Segregate Waste

Solid Waste
(Unused reagent, contaminated solids)

Liquid Waste
(Solutions containing Quazinone)

Sharps & Glassware
(Contaminated pipettes, vials)

Label Waste Containers Clearly
'Hazardous Waste - Quazinone'

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Professional Disposal
(Contact EHS or licensed waste hauler)

Click to download full resolution via product page

Quazinone Waste Disposal Workflow

Step-by-Step Disposal Protocol
The primary and most critical step in the disposal of Quazinone is to dispose of contents and

container to an approved waste disposal plant. Do not dispose of Quazinone down the drain or

in regular trash under any circumstances in a laboratory setting.

Experimental Protocol for Laboratory Waste Disposal:
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Waste Identification and Segregation:

Identify all waste streams containing Quazinone. This includes pure, unused Quazinone,

solutions containing Quazinone, and any materials contaminated with Quazinone (e.g.,

pipette tips, gloves, weigh boats, paper towels).

Segregate Quazinone waste from other chemical waste streams to prevent unintended

reactions.

Containerization:

Solid Waste: Collect solid Quazinone waste in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Quazinone in a compatible, sealed, and

labeled hazardous waste container. Do not mix with other incompatible waste.

Contaminated Labware: Disposable items (gloves, wipes) should be placed in a sealed

bag and then into the solid hazardous waste container. Contaminated sharps (needles,

scalpels) must be placed in a designated sharps container. Contaminated glassware

should be decontaminated with a suitable solvent (e.g., ethanol) with the rinsate collected

as hazardous liquid waste, or disposed of as hazardous solid waste.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Quazinone." Include the date of waste accumulation.

Storage:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure

waste accumulation area, away from general laboratory traffic.

Ensure secondary containment is in place to prevent spills.

Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

Quazinone waste.

Provide the waste manifest or any other required documentation to the disposal service.

For Unused Medicines in a Non-Laboratory Setting:

While not the primary audience for this document, for individuals with expired or unused

Quazinone outside of a research setting, the following general guidance for pharmaceutical

disposal should be followed:

Do not flush unless specifically instructed to do so on the packaging.

Utilize a drug take-back program if available in your community. These are the safest option

for disposal.[8][9]

If a take-back program is not available, you can dispose of the medicine in your household

trash by following these steps:

Remove the medicine from its original container.[10][11]

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This

makes it less appealing to children and pets.[8][10][11]

Place the mixture in a sealed plastic bag or other container to prevent it from leaking.[10]

[11]

Before discarding the original container, scratch out all personal information on the label to

protect your privacy.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.benchchem.com/product/b1678627?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/product/b1678627?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Quazinone | C11H10ClN3O | CID 135418296 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. GSRS [gsrs.ncats.nih.gov]

4. QUAZINONE CAS#: 70018-51-8 [m.chemicalbook.com]

5. spectrumchemical.com [spectrumchemical.com]

6. chempoint.com [chempoint.com]

7. fishersci.com [fishersci.com]

8. fda.gov [fda.gov]

9. fda.gov [fda.gov]

10. dea.gov [dea.gov]

11. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Quazinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678627#quazinone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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